2-Amino-2-isopropylpropane-1,3-diol
Description
2-Amino-2-isopropylpropane-1,3-diol is a branched aminodiol with a propane backbone substituted by an amino group and an isopropyl group at the central carbon (C2), and hydroxyl groups at the terminal carbons (C1 and C3). Its structure confers unique physicochemical properties, including amphiphilicity and hydrogen-bonding capacity, making it valuable in pharmaceutical and chemical synthesis applications. Notably, derivatives of 2-amino-1,3-propanediols, such as 2-alkyl-2-amino-1,3-propanediols, exhibit potent immunosuppressive activity, as demonstrated in studies by Fujita et al. (1995, 1996). These compounds inhibit T-cell proliferation and cytokine production, positioning them as candidates for autoimmune disease therapeutics .
Properties
Molecular Formula |
C6H15NO2 |
|---|---|
Molecular Weight |
133.19 g/mol |
IUPAC Name |
2-amino-2-propan-2-ylpropane-1,3-diol |
InChI |
InChI=1S/C6H15NO2/c1-5(2)6(7,3-8)4-9/h5,8-9H,3-4,7H2,1-2H3 |
InChI Key |
YLQPFDLFTUMYKK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(CO)(CO)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of 2-Amino-2-isopropylpropane-1,3-diol with Related Compounds
Key Differences:
Position of Amino Group: 2-Amino-2-isopropylpropane-1,3-diol has the amino group at C2, enabling steric and electronic interactions critical for immunosuppressive activity . 3-Aminopropane-1,2-diol (CAS 616-30-8) places the amino group at C3, altering hydrogen-bonding patterns and reducing bioactivity in immunomodulation contexts .
Propane-1,2-diol lacks an amino group entirely, limiting its utility to non-biological applications like solvent formulation .
Pharmacological Activity
Studies on 2-alkyl-2-amino-1,3-propanediol derivatives reveal structure-activity relationships (SAR):
- Alkyl Chain Length: Longer alkyl chains (e.g., C8–C12) enhance immunosuppressive potency by stabilizing hydrophobic interactions with cellular membranes .
- Stereochemistry: The (R)-enantiomer of 2-amino-1,3-propanediol derivatives shows higher activity than the (S)-form, emphasizing stereochemical sensitivity in drug design .
In contrast, 3-aminopropane-1,2-diol (CAS 616-30-8) lacks significant immunosuppressive effects, likely due to unfavorable spatial arrangement of functional groups .
Physicochemical Properties
Table 2: Physical and Chemical Properties
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